Epoxyquinomicin B

• CAS RN: 175448-32-5
• Molecular Formula: C14H11NO6
• Molecular Weight: 289.24 g/mol
• IUPAC Name: 2-hydroxy-N-[(1S,6R)-6-(hydroxymethyl)-2,5-dioxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]benzamide
• InChI: InChI=1S/C14H11NO6/c16-6-14-10(18)5-8(11(19)12(14)21-14)15-13(20)7-3-1-2-4-9(7)17/h1-5,12,16-17H,6H2,(H,15,20)/t12-,14+/m1/s1
• InChI Key: VIGCRVLJRHAWJR-OCCSQVGLSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=O)[C@]3([C@@H](C2=O)O3)CO)O
• SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC(=O)C3(C(C2=O)O3)CO)O
• synonyms: epoxyquinomicin B

Description

Epoxyquinomicin B is a natural product found in Amycolatopsis sulphurea and Amycolatopsis with data available.

Scientific Research Applications

• Inhibition of Babesia Parasites : Epoxyquinomicin has demonstrated significant in vitro growth-inhibitory effects on bovine and equine Babesia parasites. It shows potential as a treatment for babesiosis, a disease caused by these parasites (AbouLaila et al., 2010).

• Inhibition of Histidine Decarboxylase : This compound exhibits inhibitory effects on histidine decarboxylase, suggesting potential applications in anti-inflammatory treatments. The mode of action appears to be distinct from that of common non-steroidal anti-inflammatory drugs (NSAIDs) (Matsumoto et al., 2000).

• Cancer Therapy : Epoxyquinomicin derivatives, particularly dehydroxymethylepoxyquinomicin (DHMEQ), have been synthesized and show potential in inhibiting NF-κB, a protein complex involved in inflammatory and cancer processes. DHMEQ has been explored for its effectiveness in various cancer models (Suzuki et al., 2004).

• Inhibiting NF-κB Signaling : Epoxyquinomicin B can inhibit NF-κB signaling, a crucial pathway in inflammatory responses. This inhibition has been demonstrated in studies involving treatments of diseases such as atopic dermatitis and liver cancer (Jiang et al., 2017).

• Prevention of Cancer Metastasis : Research suggests that epoxyquinomicin derivatives can inhibit both the early and late phases of cancer metastasis, offering a promising avenue for cancer treatment (Lin et al., 2018).

• Bio-based Epoxy Resins : Epoxyquinomicin B and its derivatives have also been explored in the synthesis of bio-based epoxy resins, which are important for sustainable chemistry and engineering applications (Hernandez et al., 2016).